Cas no 2138016-62-1 (1-(2-Methoxyethyl)-3-[[4-(trifluoromethyl)piperidin-4-yl]methyl]urea)
1-(2-Methoxyethyl)-3-[[4-(trifluoromethyl)piperidin-4-yl]methyl]urea Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methoxyethyl)-1-{[4-(trifluoromethyl)piperidin-4-yl]methyl}urea
- 1-(2-Methoxyethyl)-3-[[4-(trifluoromethyl)piperidin-4-yl]methyl]urea
- Urea, N-(2-methoxyethyl)-N'-[[4-(trifluoromethyl)-4-piperidinyl]methyl]-
-
- Inchi: 1S/C11H20F3N3O2/c1-19-7-6-16-9(18)17-8-10(11(12,13)14)2-4-15-5-3-10/h15H,2-8H2,1H3,(H2,16,17,18)
- InChI Key: MOTOWWBXRCASMR-UHFFFAOYSA-N
- SMILES: FC(C1(CNC(NCCOC)=O)CCNCC1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 291
- XLogP3: 0.5
- Topological Polar Surface Area: 62.4
1-(2-Methoxyethyl)-3-[[4-(trifluoromethyl)piperidin-4-yl]methyl]urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-768179-0.05g |
3-(2-methoxyethyl)-1-{[4-(trifluoromethyl)piperidin-4-yl]methyl}urea |
2138016-62-1 | 95.0% | 0.05g |
$2602.0 | 2025-02-22 | |
| Enamine | EN300-768179-0.1g |
3-(2-methoxyethyl)-1-{[4-(trifluoromethyl)piperidin-4-yl]methyl}urea |
2138016-62-1 | 95.0% | 0.1g |
$2725.0 | 2025-02-22 | |
| Enamine | EN300-768179-0.25g |
3-(2-methoxyethyl)-1-{[4-(trifluoromethyl)piperidin-4-yl]methyl}urea |
2138016-62-1 | 95.0% | 0.25g |
$2849.0 | 2025-02-22 | |
| Enamine | EN300-768179-0.5g |
3-(2-methoxyethyl)-1-{[4-(trifluoromethyl)piperidin-4-yl]methyl}urea |
2138016-62-1 | 95.0% | 0.5g |
$2972.0 | 2025-02-22 | |
| Enamine | EN300-768179-1.0g |
3-(2-methoxyethyl)-1-{[4-(trifluoromethyl)piperidin-4-yl]methyl}urea |
2138016-62-1 | 95.0% | 1.0g |
$3097.0 | 2025-02-22 | |
| Enamine | EN300-768179-2.5g |
3-(2-methoxyethyl)-1-{[4-(trifluoromethyl)piperidin-4-yl]methyl}urea |
2138016-62-1 | 95.0% | 2.5g |
$6069.0 | 2025-02-22 | |
| Enamine | EN300-768179-5.0g |
3-(2-methoxyethyl)-1-{[4-(trifluoromethyl)piperidin-4-yl]methyl}urea |
2138016-62-1 | 95.0% | 5.0g |
$8979.0 | 2025-02-22 | |
| Enamine | EN300-768179-10.0g |
3-(2-methoxyethyl)-1-{[4-(trifluoromethyl)piperidin-4-yl]methyl}urea |
2138016-62-1 | 95.0% | 10.0g |
$13314.0 | 2025-02-22 |
1-(2-Methoxyethyl)-3-[[4-(trifluoromethyl)piperidin-4-yl]methyl]urea Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 1-(2-Methoxyethyl)-3-[[4-(trifluoromethyl)piperidin-4-yl]methyl]urea
Introduction to 1-(2-Methoxyethyl)-3-[[4-(trifluoromethyl)piperidin-4-yl]methyl]urea (CAS No. 2138016-62-1)
1-(2-Methoxyethyl)-3-[[4-(trifluoromethyl)piperidin-4-yl]methyl]urea is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138016-62-1, represents a sophisticated molecular structure designed to interact with biological targets in novel ways. The presence of a trifluoromethyl group and a piperidine moiety in its backbone suggests potential applications in the development of bioactive molecules, particularly those aimed at modulating enzyme activity or receptor binding.
The structural features of this compound make it a promising candidate for further investigation in drug discovery. The urea functional group is well-known for its ability to form hydrogen bonds, which is critical for the design of molecules that can bind tightly to biological targets. Additionally, the 2-methoxyethyl side chain introduces flexibility and may influence the compound's solubility and metabolic stability, making it an attractive scaffold for medicinal chemists.
In recent years, there has been growing interest in the development of small molecules that incorporate trifluoromethyl groups. This substituent is known to enhance metabolic stability, improve binding affinity, and increase lipophilicity, all of which are desirable properties for drug candidates. The incorporation of a trifluoromethylpiperidine moiety in this compound further extends its potential utility, as piperidine derivatives are frequently encountered in successful drugs due to their favorable pharmacokinetic profiles.
Current research in the field of medicinal chemistry has highlighted the importance of rational drug design, where structural modifications are guided by an understanding of biological mechanisms. The compound 1-(2-Methoxyethyl)-3-[[4-(trifluoromethyl)piperidin-4-yl]methyl]urea exemplifies this approach, with its design aimed at optimizing interactions with specific biological targets. For instance, studies have shown that urea-based compounds can serve as effective inhibitors of various enzymes, including kinases and proteases, which are often implicated in disease pathways.
The CAS number 2138016-62-1 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patent databases. This standardized nomenclature ensures that researchers worldwide can accurately reference and discuss the molecule, fostering collaboration and accelerating the pace of discovery. The compound's unique structure also suggests potential applications beyond traditional pharmaceuticals, such as in agrochemicals or materials science, where similar molecular motifs have demonstrated utility.
Recent advancements in computational chemistry have enabled more efficient screening of candidate molecules like 1-(2-Methoxyethyl)-3-[[4-(trifluoromethyl)piperidin-4-yl]methyl]urea. High-throughput virtual screening (HTVS) and molecular docking simulations allow researchers to predict binding affinities and interactions with biological targets before conducting expensive wet-lab experiments. These computational tools have become indispensable in modern drug discovery pipelines, helping to prioritize promising candidates for further validation.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or flow chemistry techniques, may be employed to enhance efficiency and scalability. The introduction of the trifluoromethyl group often presents synthetic challenges due to its reactivity and sensitivity to certain conditions. However, recent innovations in synthetic chemistry have made it possible to incorporate trifluoromethylation more reliably and efficiently.
Evaluation of the pharmacological properties of 1-(2-Methoxyethyl)-3-[[4-(trifluoromethyl)piperidin-4-yl]methyl]urea is crucial for determining its potential as a therapeutic agent. In vitro assays can provide initial insights into its activity against specific targets, while preclinical studies in animal models can assess its safety profile and efficacy. These studies are essential for guiding decisions about whether to proceed with clinical trials and eventual commercialization.
The role of urea-based compounds in drug development cannot be overstated. Their ability to mimic natural biomolecules through hydrogen bonding has led to numerous successful drugs over the years. The specific arrangement of atoms in this compound's structure may enable it to interact with biological targets in ways that other molecules cannot, offering a unique therapeutic approach.
As research continues to uncover new biological pathways and disease mechanisms, the demand for innovative molecular entities like 1-(2-Methoxyethyl)-3-[[4-(trifluoromethyl)piperidin-4-yl]methyl]urea will only grow. Its combination of structural complexity and functional diversity makes it a valuable tool for scientists seeking to develop next-generation therapeutics. The ongoing exploration of its properties will likely yield insights that extend beyond pharmaceutical applications into other areas where precise molecular interactions are critical.
2138016-62-1 (1-(2-Methoxyethyl)-3-[[4-(trifluoromethyl)piperidin-4-yl]methyl]urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)